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Compound of Interest

Compound Name: 2,2-Dichlorobutanoic acid

cat. No.: B076014

An In-depth Technical Guide to the Chemical Properties of 2,2-Dichlorobutanoic Acid

Abstract

This technical guide provides a comprehensive overview of the core chemical and physical
properties of 2,2-Dichlorobutanoic acid (CAS No: 13023-00-2).[1] It is intended for
researchers, scientists, and professionals in drug development who require detailed technical
information. This document collates data on the compound's physical characteristics,
spectroscopic profile, reactivity, and toxicological information. All quantitative data are
presented in structured tables for clarity and comparative analysis.

Chemical and Physical Properties

2,2-Dichlorobutanoic acid is a halogenated carboxylic acid. Its chemical structure and
properties are detailed below. The presence of two chlorine atoms on the alpha-carbon
significantly influences its reactivity and acidity.[2]
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Identifier Type Value
IUPAC Name 2,2-dichlorobutanoic acid[3]
CAS Number 13023-00-2[1][3][4]

Molecular Formula

C4HeCl202[1][3]

SMILES CCC(C(=0)0)(CI\CI[3]
e INChI=1S/C4H6CI202/c1-2-
n

4(5,6)3(7)8/h2H2,1H3,(H,7,8)[1][3]
InChiKey OBLYWUBMZGHQDN-UHFFFAOYSA-N[3]

Physicochemical Data

A summary of the key physical and chemical properties of 2,2-Dichlorobutanoic acid is

presented below.

Property Value

Molecular Weight 156.99 g/mol [3]

Boiling Point 218.1°C at 760 mmHg[1][5]
Density 1.401 g/cm3[1][5]

Flash Point 85.7°C[1][5]

Refractive Index 1.479[1]

pKa (Predicted) 1.0 £ 0.18[4]

Vapor Pressure

0.0487 mmHg at 25°C[1]

XLogP3 1.9[3]
Topological Polar Surface Area 37.3 A73]
Reactivity and Stability
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Acidity: The primary characteristic of 2,2-Dichlorobutanoic acid's reactivity is its enhanced
acidity compared to butanoic acid. The two electron-withdrawing chlorine atoms on the a-
carbon stabilize the carboxylate anion through the inductive effect. This makes the removal of
the acidic proton from the carboxylic acid group easier, rendering it a stronger acid.[2] Among
dichlorobutanoic acid isomers, the 2,2-dichloro- variant is the strongest acid because the
chlorine atoms are closest to the carboxylic acid group, maximizing the inductive effect.[2][6]

Stability: The compound is stable under recommended storage conditions.[7]
Incompatibilities: It is incompatible with strong oxidizing agents.[7]

Hazardous Decomposition Products: When heated to decomposition, it may form hazardous
products such as carbon oxides and hydrogen chloride gas.[7]

Synthesis and Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis of 2,2-Dichlorobutanoic acid
are not readily available in the public domain. However, general synthetic routes for similar
chlorinated carboxylic acids often involve the a-halogenation of the corresponding carboxylic
acid or its derivative. For instance, the synthesis of 2,2-dichloropentanoic acid has been
reported via the reaction of 2,2-dichloropentanal with nitric acid and sodium nitrite.[8] A similar
oxidative approach could potentially be adapted for the synthesis of 2,2-Dichlorobutanoic
acid from 2,2-dichlorobutanal.

A generalized workflow for the characterization of such a compound is illustrated below.
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Caption: A generalized workflow for the synthesis and characterization of a chemical
compound.

Spectroscopic Data

While raw spectral data requires access to specialized databases, it is known that spectral
information for 2,2-Dichlorobutanoic acid, including GC-MS, is available.[3] For related
compounds like 2,2-Dichlorobutane, NMR and Raman spectra are also available, which can
provide a reference for the expected spectral features of the butanoic acid derivative.[9][10]

Safety and Toxicology

2,2-Dichlorobutanoic acid is considered an irritant.[7] Appropriate personal protective
equipment (PPE), including gloves, safety glasses, and a lab coat, should be used when
handling this chemical. Work should be conducted in a well-ventilated area or a fume hood.[7]

Hazard Type Description

Eye Contact Causes serious eye irritation.[7]

Causes skin irritation. May be harmful if
absorbed through the skin.[7]

Skin Contact

May cause respiratory tract irritation. May be

Inhalation .
harmful if inhaled.[7]
Ingestion May be harmful if swallowed.[7]
No component is identified as a probable,
Carcinogenicity possible, or confirmed human carcinogen by
IARC or ACGIH at levels = 0.1%.[7]
Mutagenicity No data available.[7]

Visualization of Molecular Structure

The structural formula of 2,2-Dichlorobutanoic acid is a key descriptor for understanding its
chemical nature.
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Caption: Molecular structure of 2,2-Dichlorobutanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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